N-allyl-2-bromo-5-nitro-benzamide

• Molecular Formula: C10H9BrN2O3
• Molecular Weight: 285.09 g/mol
• IUPAC Name: 2-bromo-5-nitro-N-prop-2-enylbenzamide
• InChI: InChI=1S/C10H9BrN2O3/c1-2-5-12-10(14)8-6-7(13(15)16)3-4-9(8)11/h2-4,6H,1,5H2,(H,12,14)
• InChI Key: RACFGDNLNJZBIR-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C1=C(C=CC(=C1)[N+](=O)[O-])Br

Description

N-allyl-2-bromo-5-nitro-benzamide is a useful research compound. Its molecular formula is C10H9BrN2O3 and its molecular weight is 285.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2.5 g (0.01 mol) of 2-bromo-5-nitro-benzoic acid in 70 ml tetrahydrofuran are added dropwise 3.2 g (0.01 mol) of O-(benzotriazol-1-yl)-N,N,N′N′-tetramethyluronium-tetrafluoroborate, 5 ml triethylamine and a solution of 570 mg (0.01 mol) of allylamine in 5 ml tetrahydrofuran. After 60 minutes at ambient temperature the mixture is poured onto ice water, the product precipitated is suction filtered, washed with water and dried.